Cas no 555-30-6 (Methyldopa)

• Product Name: Methyldopa
• CAS No: 555-30-6
• MF: C₁₀H₁₃NO₄
• MW: 211.2145
• CID: 38311
• PubChem ID: 87568286
• Update Time: 2025-05-23

Methyldopa Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
• L-(-)-ALPHA-METHYLDOPA
• L-ALPHA-METHYL-DOPA
• L-3-(3,4-DIHYDROXYPHENYL)-2-METHYLALANINE
• MEDOBA
• L-METHYLDOPA
• METHYL-L-DOPA
• Methyldopa Sesquihydrate
• 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine Sesquihydrate
• 2-AMINO-3-(3,4-DIHYDROXYPHENYL)-2-METHYL-PROPANOIC ACID
• L-(-)-α-Methyldopa
• Methyldopa L
• 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine
• alpha-methyl-L-dopa
• Methyldopa
• MK-351
• α-methyl-L-dopa
• α-Methyl-L-DOPA Sesquihydrate
• alpha-methyldopa
• Alphamethyldopa
• Aldomet
• Alpha medopa
• Dopamet
• l-alpha-Methyldopa
• Sembrina
• Hyperpax
• Baypresol
• Presolisin
• Sedometil
• Dopegyt
• Medomet
• Methyldopa anhydrous
• Dopamethyperpax
• Medopren
• Grospisk
• Presinol
• Methoplain
• Aldometil
• Hypolag
• Dopatec
• Medopa
• Becanta
• Medopal
• Methyldopum
• Metildopa
• Dopegit
• (S)-(-)-alpha-Methyldopa
• L-(alpha-Md)
• 3-Hydroxy-alpha-methy
• L-Methyl Dopa
• (S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoicacid
• Prestwick2_000326
• 41372-08-1
• (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
• L-3,4-DIHYDROXY-ALPHA-METHYLPHENYLALANINE
• NCGC00024667-03
• Methyldopum [INN-Latin]
• AS-13052
• EINECS 209-089-2
• (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methyl-propanoic acid
• L-(-)- alpha-Methyldopa
• CCRIS 1662
• Amodopa
• METHYLDOPA (USP-RS)
• EN300-120685
• HMS3887I15
• HMS2091F04
• L-2-Amino-2-methyl-3-(3,4-dihydroxyphenyl)propionic acid
• DL-443
• NCGC00024667-21
• CAS-555-30-6
• (-)-.alpha.-Methyldopa
• a-methyl-l-dopa
• SR-01000597712-3
• Tox21_500853
• Methyldopa 1.5-wasser
• Aldomine
• Novo-Medopa Tab 125mg
• D82313
• KS-1424
• Methyldopa hydrate
• (2S)-2-azaniumyl-3-(3,4-dihydroxyphenyl)-2-methylpropanoate
• HMS500H04
• (S)-ALPHA-METHYLDOPA
• Bayer 1440 L
• 3-Hydroxy-alpha-methyl-L-tyrosine
• Apo Methyldopa Tab 125mg
• alpha-Methyl-beta-(3,4-dihydroxyphenyl)-L-alanine
• Methyldopa (Levorotatory)
• NCGC00024667-02
• Nu-Medopa Tab 125mg
• BAYER 1440L
• MLS006011978
• ANHYDROUS METHYLDOPA (MART.)
• CCG-40120
• HMS2090B11
• METHYLDOPA SESQUIHYDRATE (MART.)
• KBio1_000142
• HMS3411G18
• L-(-)-alpha-methyl-alpha-methyl-Aldomin
• alpha-Methyl dopa
• Q-201392
• W-105555
• MLS000028644
• SPBio_002252
• DivK1c_000142
• 3,4-dihydroxy-2-methylphenylalanine (ACD/Name 4.0)
• BRD-K48578705-001-15-0
• AMD
• NSC-169916
• Methyldopa 500 Tab 500mg
• alpha-Methyldopa, L-
• (-)-.ALPHA.-METHYL-3,4-DIHYDROXYPHENYLALANINE
• METHYLDOPA (MART.)
• Novo-Medopa Tab 500mg
• L-.alpha.-Methyldopa
• Methyldopa (Aldomet)
• Methyldopa (INN)
• CHEBI:61058
• DTXSID5023295
• Q412621
• a-methyldopa (van)
• Spectrum3_000501
• D1817
• methyldopate hydrochloride (ester)
• alpha-Methyldopa sesquihydrate
• UNII-56LH93261Y
• Methyldopa (L,-)
• Spectrum5_001295
• METHYLDOPA COMPONENT OF ALDORIL
• L-(-)-3-(3,4-Dihydroxyphenyl)-2-methylalanine
• L(-)-a-methylalanine
• (s)-(-)-a-methyldopa
• Prestwick0_000326
• L-alpha-METHYL-3-(3,4)-DIHYDROXYPHENYLALANINE
• L-Tyrosine, 3-hydroxy-alpha-methyl-
• HY-B0225
• BRD-K48578705-001-14-3
• Z1508915075
• NSC 169916
• J9.247I
• Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-(-)-
• ALDORIL COMPONENT METHYLDOPA
• .alpha.-Methyl-L-dopa
• L-(-)--Methyldopa
• L-Tyrosine, 3-hydroxy-alpha-methyl-, sesquihydrate
• UNII-M4R0H12F6M
• NSC169916
• NCGC00024667-05
• L-(-)-AfAE'A centa' notA inverted exclamation markAfasA'A
• Spectrum2_001068
• Methyldopa, United States Pharmacopeia (USP) Reference Standard
• AC-8431
• 88620-56-8
• Tocris-0584
• L-a-Methyl-(3, 4-dihydroxyphenyl)alanine
• .alpha.-Methyl-L-3,4-dihydroxyphenylalanine
• Nr.C 2294
• L(-)-beta-(3,4-Dihydroxyphenyl)-alpha-methylalanine
• MK 351
• cid_38853
• METHYLDOPA [MI]
• GTPL5217
• SMR000059170
• NSC760080
• METHYLDOPA (USP MONOGRAPH)
• 3-HYDROXY-ALPHA-METHYL-L-TYROSINE SESQUIHYDRATE
• Prestwick1_000326
• Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-
• EU-0100853
• Apo Methyldopa Tab 500mg
• BRD-K48578705-001-17-6
• Mk. b51
• methyldopate (ester)
• Methyl dopa sesquihydrate
• a-methyl dopa
• NRC 2294
• L-alpha-Methyl-3,4-dihydroxyphenylalanine
• L-alpha-Methyl DOPA
• L-(-)-3-(3,4-dihydroxyphenyl)-2-methyl-Alanine
• NCGC00024667-07
• L-2-AMINO-2-AMINO-2-METHYL-3-(3,4-DIHYDROXYPHENYL)PROPIONIC ACID SESQUIHYDRATE
• KBio2_003985
• (-)-alpha-Methyl-3,4-dihydroxyphenylalanine
• l-a-methyldopa
• AfAE'Adaggeratrade mark?-Methyldopa
• Nu-Medopa Tab 500mg
• HMS2096A13
• HMS3713A13
• Methyldopa, anhydrous
• alpha-Methyl-L-dopa sesquihydrate
• AB00052043_09
• s1642
• HMS1920N09
• 3-(3,4-Dihydroxyphenyl)-alpha-methyl-L-a lanine
• Methyldopa, European Pharmacopoeia (EP) Reference Standard
• DB-222797
• Spectrum4_000054
• Methyldopa [INN]
• Apo-Methyldopa
• MK-351;Methyldopa
• Lopac0_000853
• SCHEMBL34003
• L-.ALPHA.-METHYL-3-(3,4)-DIHYDROXYPHENYLALANINE
• KBioSS_001417
• KBio3_001521
• AKOS015960582
• HB1822
• 3,4-Dihydroxy-2-methylphenylalanine #
• alpha-Methyl-L-3,4-dihydroxyphenylalanine
• NCGC00024667-01
• (-)-alpha-methyldopa
• M4R0H12F6M
• KBio2_006553
• NSC-760080
• Anhydrous methyldopa
• a-Methyl-L-3,4-dihydroxyphenylalanine
• BAYER-1440L
• D08205
• Methyldopa 125 Tab 125mg
• Tyrosine, 3-hydroxy-.alpha.-methyl-
• Methyl dopa
• (-)-a-methyldopa
• C02AB01
• L-alpha-Methyl-(3, 4-dihydroxyphenyl)alanine
• Lederdopa
• METHYLDOPA [WHO-DD]
• DB00968
• BRD-K48578705-001-16-8
• METHYLDOPA (EP MONOGRAPH)
• L-3,4-DIHYDROXYPHENYL-2-METHYLALANINE
• NCGC00024667-10
• phenylalanine, alpha-methyl-3,4-dihydroxy-
• L(-)-alpha-methylalanine
• MFCD00004186
• CARBIDOPA IMPURITY A (EP IMPURITY)
• BSPBio_000331
• NCGC00261538-01
• NCGC00024667-11
• L-(-)-BETA-(3,4-DIHYDROXYPHENYL)-ALPHA-METHYLALANINE
• Nu-Medopa
• Methyldopa 250 Tab
• BDBM48449
• levo-3-(3,4-Dihydroxyphenyl)-2-methylalanine
• (-)-Methyldopa
• HSDB 218
• (S)-(-)-.alpha.-Methyldopa
• L-(-)-alpha-Methyl-beta-(3,4-dihydroxyphenyl)alanine
• CHEMBL459
• Apo Methyldopa Tab 250mg
• BIDD:GT0620
• NCGC00024667-13
• Methyldopa for system suitability, European Pharmacopoeia (EP) Reference Standard
• Pharmakon1600-01500403
• KBio2_001417
• AB01275508-01
• alpha Methyldopa
• alpha-Methyldopa (VAN)
• AC-11671
• Spectrum_000937
• SDCCGSBI-0050829.P002
• NCI-C55721
• BSPBio_002021
• SR-01000597712-1
• MK-351; Methyldopa
• HMS3372J14
• 3-Hydroxy-.alpha.-methyl-L-tyrosine
• MK-35
• NCGC00260158-01
• 2-AMINO-3-(3,4-DIHYDROXYPHENYL)-2-METHYLPROPIONIC ACID
• IDI1_000142
• CARBIDOPA IMPURITY A [EP IMPURITY]
• Aldomet (TN)
• 27289-76-5
• C07194
• DTXCID403295
• SR-01000597712
• MK B51
• NS00007484
• NCGC00024667-09
• L-Tyrosine, 3-hydroxy-.alpha.-methyl-
• 2-Methyl-3-(3,4-dihydroxyphenyl)alanine
• NSC 760080
• Tox21_202610
• Nu-Medopa Tab 250mg
• HMS1569A13
• SPBio_001056
• alpha Methyl L Dopa
• Prestwick3_000326
• HMS2235N11
• LP00853
• Methyldopa sequihydrate
• Metildopa [INN-Spanish]
• NINDS_000142
• Methyldopa (anhydrous)
• 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine (H-L-aMeTyr(3-OH)-OH)
• AB01275508_02
• Prestwick_732
• L-(-)-a-methyl-a-methyl-Aldomin
• METHYLDOPA [HSDB]
• BPBio1_000365
• HMS3675G18
• Novomedopa
• L-(a-MD)
• Novo-Medopa Tab 250mg
• ANHYDROUS METHYLDOPA [MART.]
• alpha-Methyldihydroxyphenylalanine
• CCRIS 4671
• NCGC00024667-08
• Epitope ID:146097
• SPECTRUM1500403
• HMS3262L07
• NCGC00024667-06
• Aldomin
• L-(-)- alpha -Methyldopa
• 555-30-6
• KBioGR_000547

• MDL： MFCD00004186
• Inchi： 1S/C10H13NO4/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6/h2-4,12-13H,5,11H2,1H3,(H,14,15)/t10-/m0/s1
• InChI Key： CJCSPKMFHVPWAR-JTQLQIEISA-N
• SMILES： O([H])C([C@](C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])N([H])[H])=O

Computed Properties

• Exact Mass: 211.08400
• Monoisotopic Mass: 211.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: -1.9

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.2545 (rough estimate)
• Melting Point: ≥300 °C
• Boiling Point: 436.3°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: -14 ° (C=1, H2O)
• PSA: 103.78000
• LogP: 1.14260
• Solubility: Soluble in hot water, dilute acid and alkali; It is slightly soluble in organic solvents such as cold water and acetone. The solubility in water at 25 ℃ is about 10mg/ml.
• Merck: 6055

Methyldopa Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：YP2860000
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyldopa

Methyldopa (CAS No. 555-30-6): An Overview of a Key Antihypertensive Agent

Methyldopa (CAS No. 555-30-6) is a well-established antihypertensive agent that has been in clinical use for several decades. This compound, also known as α-methyl-3,4-dihydroxyphenylalanine, is a prodrug that is converted to α-methyldopamine in the body, which then acts as a false neurotransmitter to reduce blood pressure. The unique mechanism of action and safety profile of Methyldopa have made it a valuable option in the management of hypertension, particularly in specific patient populations such as pregnant women and those with renal impairment.

The chemical structure of Methyldopa is characterized by its aromatic ring and amino acid-like functionality. It is synthesized from 3,4-dihydroxyphenylalanine (DOPA) with an additional methyl group on the α-carbon. This structural modification confers specific pharmacological properties that distinguish Methyldopa from other antihypertensive agents. The compound is highly soluble in water and has a molecular weight of 197.19 g/mol.

In terms of its pharmacodynamics, Methyldopa exerts its antihypertensive effects primarily through central nervous system (CNS) mechanisms. It is converted to α-methyldopamine in the brain, which then competes with norepinephrine for storage in adrenergic nerve terminals. This competition leads to a reduction in the release of norepinephrine, thereby decreasing sympathetic outflow and lowering blood pressure. Additionally, α-methyldopamine can act as a partial agonist at central α2-adrenergic receptors, further contributing to its antihypertensive effects.

The pharmacokinetics of Methyldopa have been well-characterized. It is rapidly absorbed from the gastrointestinal tract and undergoes extensive first-pass metabolism in the liver. The bioavailability of oral Methyldopa is approximately 40%, and its plasma half-life ranges from 2 to 3 hours. The drug is extensively metabolized by the liver into inactive metabolites, which are primarily excreted in the urine.

Clinical trials have consistently demonstrated the efficacy and safety of Methyldopa in reducing blood pressure. A recent meta-analysis published in the Journal of Hypertension reviewed several randomized controlled trials and found that Methyldopa was effective in lowering both systolic and diastolic blood pressure without significant adverse effects. The study also highlighted the drug's favorable safety profile, particularly in pregnant women, where it has been shown to reduce the risk of preeclampsia and improve maternal and fetal outcomes.

In addition to its use in hypertension management, Methyldopa has been investigated for potential applications in other areas. Recent research has explored its role in neurodegenerative diseases such as Parkinson's disease. A study published in the Journal of Neurochemistry found that Methyldopa may have neuroprotective properties due to its ability to modulate dopaminergic signaling pathways. These findings suggest that further investigation into the broader therapeutic potential of Methyldopa may be warranted.

The safety profile of Methyldopa is generally favorable, but like all medications, it can cause side effects. Common adverse reactions include drowsiness, dizziness, and gastrointestinal disturbances such as nausea and vomiting. More serious side effects are rare but can include liver dysfunction and hemolytic anemia. Regular monitoring of liver function tests and blood counts is recommended during long-term therapy with Methyldopa.

In conclusion, Methyldopa (CAS No. 555-30-6) remains an important antihypertensive agent due to its unique mechanism of action and favorable safety profile. Its effectiveness in specific patient populations, such as pregnant women and those with renal impairment, makes it a valuable option in clinical practice. Ongoing research continues to explore new applications for this compound, highlighting its potential beyond hypertension management.